1-({1-[(dimethylamino)carbonyl]piperidin-4-yl}carbonyl)-3-propylpiperidine-3-carboxylic acid

• IUPAC Name: 1-[1-(dimethylcarbamoyl)piperidine-4-carbonyl]-3-propylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C18H31N3O4/c1-4-8-18(16(23)24)9-5-10-21(13-18)15(22)14-6-11-20(12-7-14)17(25)19(2)3/h14H,4-13H2,1-3H3,(H,23,24)
• InChI Key: LBCHWWWUKVDULS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCCN(C1)C(=O)C2CCN(CC2)C(=O)N(C)C)C(=O)O
• Molecular Formula: C18H31N3O4
• Molecular Weight: 353.5 g/mol

Description

1-({1-[(dimethylamino)carbonyl]piperidin-4-yl}carbonyl)-3-propylpiperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C18H31N3O4 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.23145648 g/mol and the complexity rating of the compound is 515. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Orthogonal Protection Strategies

The development of orthogonal protection strategies for amino acids is crucial in peptide synthesis and medicinal chemistry. For instance, the synthesis of orthogonally protected Cα,Cα‐disubstituted amino acid analogs of lysine, such as 1-tert-butoxycarbonyl-4-((9-fluorenylmethyloxycarbonyl)amino)piperidine-4-carboxylic acid, highlights the importance of these methodologies in the efficient synthesis of complex molecules (Hammarström et al., 2005).

Synthesis of Analogues

Research on the synthesis of new analogues for existing compounds contributes to the discovery of molecules with potential therapeutic applications. Studies on the synthesis of analogues of diphenylpyraline, exploring the conversion of 4-dimethylamino-5,6-dihydropyridine-2(1H)-thiones to isomeric piperidin-4-ols and their antimycobacterial activity, exemplify the exploration of piperidine derivatives for biomedical applications (Weis et al., 2003).

Biological Activities

The investigation of biological activities of compounds is a significant aspect of drug discovery. For instance, the synthesis and cytotoxic activity evaluation of a series of 2-amino-4-aryl-3-cyano-7-(dimethylamino)-4H-chromenes, synthesized by condensation involving piperidine, demonstrates the potential of such compounds in cancer research (Vosooghi et al., 2010).